Cas no 4325-82-0 (4-Methyl-3-penten-2-ol)
4-Methyl-3-penten-2-ol structure
Product Name:4-Methyl-3-penten-2-ol
4-Methyl-3-penten-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpent-3-en-2-ol
- 2,4-dimethylbut-2-en-4-ol
- 4-methyl-pent-3-en-2-ol
- 2-methyl-pent-2-en-4-ol
- AGN-PC-0084PC
- CTK4I7218
- NSC31262
- (+/-)-4-methylpent-3-en-2-ol
- (rac)-4-methylpent-3-en-2-ol
- 3-Penten-2-ol, 4-methyl-,
- AC1L3C9S
- 4-(5-NITRO-2-PYRIDINYL)BENZENECARBALDEHYDE
- 4-Methyl-3-penten-2-ol
- G34950
- 4-methyl-3-pentene-2-ol
- NSC-31262
- AKOS006275077
- EN300-171806
- SCHEMBL714476
- 3-Penten-2-ol, 4-methyl-
- DB-051062
- 4325-82-0
- NSC 31262
-
- Inchi： 1S/C6H12O/c1-5(2)4-6(3)7/h4,6-7H,1-3H3
- InChI Key： SAOXPNBHKSWHGW-UHFFFAOYSA-N
- SMILES： OC(C)/C=C(\C)/C
Computed Properties
- Exact Mass: 100.08886
- Monoisotopic Mass: 100.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 70.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 0.8489 (estimate)
- Melting Point: 22.55°C (estimate)
- Boiling Point: 152.63°C (estimate)
- Refractive Index: 1.4289 (estimate)
- PSA: 20.23
- LogP: 1.33340
- Solubility: Uncertain
4-Methyl-3-penten-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M222478-25mg |
4-Methyl-3-penten-2-ol |
4325-82-0 | 25mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M222478-50mg |
4-Methyl-3-penten-2-ol |
4325-82-0 | 50mg |
$ 81.00 | 2023-09-07 | ||
| TRC | M222478-250mg |
4-Methyl-3-penten-2-ol |
4325-82-0 | 250mg |
$ 270.00 | 2023-09-07 | ||
| Enamine | EN300-171806-0.05g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 0.05g |
$42.0 | 2023-09-20 | |
| Enamine | EN300-171806-0.1g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 0.1g |
$66.0 | 2023-09-20 | |
| Enamine | EN300-171806-0.25g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 0.25g |
$92.0 | 2023-09-20 | |
| Enamine | EN300-171806-0.5g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 0.5g |
$175.0 | 2023-09-20 | |
| Enamine | EN300-171806-1.0g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 1g |
$256.0 | 2023-06-08 | |
| Enamine | EN300-171806-2.5g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 2.5g |
$503.0 | 2023-09-20 | |
| Enamine | EN300-171806-5.0g |
4-methylpent-3-en-2-ol |
4325-82-0 | 95% | 5g |
$743.0 | 2023-06-08 |
4-Methyl-3-penten-2-ol Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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